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Executive Summary

3-Methoxyisoquinolin-1-amine (CAS: 80900-34-1) is a specialized heterocyclic building block
characterized by an isoquinoline core substituted with an amino group at the C1 position and a
methoxy group at the C3 position.[1][2][3] This substitution pattern imparts unique electronic
properties, distinguishing it from the more common unsubstituted 1-aminoisoquinoline. It serves
as a critical intermediate in medicinal chemistry, particularly in the design of kinase inhibitors
and CNS-active agents where the 1-amino-isoquinoline motif functions as a high-affinity hinge-
binding pharmacophore.

Chemical Identity and Structural Analysis[5][6]
Core Identifiers
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Property Detail

IUPAC Name 3-Methoxyisoquinolin-1-amine
CAS Number 80900-34-1

Molecular Formula C10H10N20

Molecular Weight 174.20 g/mol

SMILES COC1=CC2=CC=CC=C2C(N)=N1

Distinct from 1-methoxyisoquinolin-3-amine

Key Isomer
(CAS: 80900-33-0)

Electronic Structure and Tautomerism

The reactivity of 3-methoxyisoquinolin-1-amine is defined by the interplay between the
electron-donating methoxy group and the amidine-like system embedded in the heterocyclic

ring.
e Electronic Push-Pull: The methoxy group at C3 acts as a

-donor (+M effect), increasing electron density within the pyridine ring. This enrichment
stabilizes the C1-cation character in transition states but also modulates the basicity of the
ring nitrogen (N2).

o Tautomeric Equilibrium: Like other 1-aminoisoquinolines, this compound exists in a
tautomeric equilibrium between the amino form (aromatic) and the imino form (1-imino-1,2-

dihydroisoquinoline).

o Dominant Form: In solution and solid state, the amino tautomer is generally favored due to
the preservation of aromaticity in the pyridine ring. However, the imino form becomes
relevant in protic solvents or when binding to biological targets where it can serve as a
hydrogen bond donor/acceptor pair.

Amino Form H-shift (Solvent dependent) > Imino Form
(Aromatic, Dominant) (1,2-Dihydro, Minor)
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Figure 1. Tautomeric equilibrium between the amino and imino forms of 3-
methoxyisoquinolin-1-amine.

Physicochemical Properties

Note: Values are derived from experimental data of structural analogs and computational

consensus.
Property Value | Range Context
Moderately lipophilic; suitable
LogP (Octanol/Water) 1.8-22 )
for CNS penetration.
The methoxy group slightly
) increases basicity compared to
pKa (Ring N) 6.5-7.2 )
unsubstituted 1-
aminoisoquinoline (pKa ~6.2).
» Low in water; Soluble in Free base is lipophilic; HCI
Solubility
DMSO, MeOH, DCM salts are water-soluble.
] Critical for ligand-protein
H-Bond Donors 1 (Exocyclic NH2) ) )
interactions.
] ] The N2 nitrogen is the primary
H-Bond Acceptors 3 (Ring N, Exocyclic N, OMe)

acceptor.

Synthetic Methodologies

The synthesis of 3-methoxyisoquinolin-1-amine requires navigating regioselectivity issues
inherent to the isoquinoline ring. Two primary strategies are employed:

Strategy A: Nucleophilic Displacement (Preferred)

This route offers the highest regiocontrol. It proceeds via the intermediate 1-chloro-3-
methoxyisoquinoline.
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e Precursor Synthesis: 3-Methoxyisoquinoline is treated with an oxidizing agent to form the N-
oxide, followed by chlorination with POCIs to yield 1-chloro-3-methoxyisoquinoline.

e Amination: The 1-chloro derivative undergoes nucleophilic aromatic substitution (

) with ammonia (in ethanol/sealed tube) or a protected amine equivalent (e.g., benzylamine,
followed by deprotection).

Strategy B: Chichibabin Reaction (Direct Amination)

Direct amination of 3-methoxyisoquinoline using sodium amide (NaNH:z) in liquid ammonia.

o Risk: While C1 is the most electrophilic position, the C3-methoxy group can sterically hinder
the approach or electronically deactivate the ring, leading to lower yields or C4-amination
byproducts. This method is less common for 3-substituted derivatives.

[ 3-Methoxyisoquinoline j

MCPBA, DCM

[ Isoquinoline N-oxide j

POCI3, Reflux
(Regioselective Chlorination)

[ 1-ChIoro-3-methoxyisoquinolinej

NH3 (EtOH), 150°C
Nucleophilic Displacement

3-Methoxyisoquinolin-1-amine
(CAS 80900-34-1)
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Figure 2. Step-wise synthesis via the 1-chloro intermediate, ensuring regiochemical purity.

Medicinal Chemistry Applications
Kinase Inhibition

The 1-aminoisoquinoline scaffold is a privileged structure in kinase drug discovery.

o Hinge Binding: The N2 (ring nitrogen) and the exocyclic NHz group form a donor-acceptor
motif that mimics the adenine ring of ATP, allowing the molecule to anchor effectively into the
kinase hinge region.

o Selectivity: The 3-methoxy group projects into the solvent-exposed region or a hydrophobic
pocket (depending on the specific kinase), providing a vector for tuning selectivity against off-
target kinases.

CNS Agents

Isoquinoline derivatives are historically significant in neuroscience (e.g., isoquinoline alkaloids).
The 3-methoxy variant modifies the lipophilicity (LogP ~2.0) to an optimal range for blood-brain
barrier (BBB) penetration, making it a viable scaffold for designing ligands for neurotransmitter
receptors.

Safety and Handling Protocol

o Hazard Classification: Irritant (Skin/Eye/Respiratory).

o Storage: Hygroscopic. Store under inert atmosphere (Argon/Nitrogen) at -20°C to prevent
oxidation of the amino group to nitro/nitroso derivatives.

» Handling: Use only in a chemical fume hood. Avoid contact with strong oxidizing agents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

o 1.2044773-29-5|6-Ethoxypyridin-2-amine hydrochloride|BLD Pharm [bldpharm.com]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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